Ethyl 3-amino-2,2-dimethylpropanoate
Overview
Description
Ethyl 3-amino-2,2-dimethylpropanoate is a compound with the molecular formula C7H15NO2 . It is also known by other names such as ethyl glycinate and 3-AMINO-2,2-DIMETHYL-PROPIONIC ACID ETHYL ESTER . The compound has a molecular weight of 145.20 g/mol .
Molecular Structure Analysis
The InChI code for this compound isInChI=1S/C7H15NO2/c1-4-10-6(9)7(2,3)5-8/h4-5,8H2,1-3H3
. The Canonical SMILES representation is CCOC(=O)C(C)(C)CN
. These codes provide a textual representation of the compound’s molecular structure. Physical And Chemical Properties Analysis
This compound has a molecular weight of 145.20 g/mol . It has a Hydrogen Bond Donor Count of 1 and a Hydrogen Bond Acceptor Count of 3 . The compound has a Rotatable Bond Count of 4 . The Exact Mass and Monoisotopic Mass are both 145.110278721 g/mol . The Topological Polar Surface Area is 52.3 Ų . The compound has a Heavy Atom Count of 10 .Scientific Research Applications
Polymorphism Studies
A key area of research involving Ethyl 3-amino-2,2-dimethylpropanoate is in the study of polymorphism in pharmaceutical compounds. Vogt et al. (2013) explored two polymorphic forms of a related compound, characterized using spectroscopic and diffractometric techniques. These forms showed challenges in analytical and physical characterization, highlighting the importance of such studies in pharmaceutical development (Vogt, Williams, Johnson, & Copley, 2013).
Odor Threshold Studies
In the field of food science and technology, branched esters like this compound have been studied for their odor thresholds. Takeoka et al. (1995) found that branched esters generally have much lower odor thresholds than their straight-chain counterparts. This kind of research is crucial for understanding flavor profiles in food products (Takeoka, Buttery, Turnbaugh, & Benson, 1995).
Pharmaceutical Compound Development
In the pharmaceutical industry, derivatives of this compound have been explored for their potential in drug development. Hayashi et al. (1998) investigated a compound characterized by the presence of a trisubstituted beta-amino acid residue, derived from this compound, showing significant in vitro and in vivo activity for human platelet aggregation inhibition (Hayashi et al., 1998).
properties
IUPAC Name |
ethyl 3-amino-2,2-dimethylpropanoate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H15NO2/c1-4-10-6(9)7(2,3)5-8/h4-5,8H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RYKWAKCJLTYPCV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(C)(C)CN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H15NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40329585 | |
Record name | ethyl 3-amino-2,2-dimethylpropanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40329585 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
145.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
59193-77-0 | |
Record name | ethyl 3-amino-2,2-dimethylpropanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40329585 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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